Cas no 1782508-72-8 (3-chloro-4-(1-hydroxy-2-methylpropan-2-yl)phenol)

• Product Name: 3-chloro-4-(1-hydroxy-2-methylpropan-2-yl)phenol
• CAS No: 1782508-72-8
• MF: C₁₀H₁₃ClO₂
• MW: 200.662022352219
• CID: 6216676
• PubChem ID: 105426313
• Update Time: 2025-05-23

3-chloro-4-(1-hydroxy-2-methylpropan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(1-hydroxy-2-methylpropan-2-yl)phenol
• EN300-1992188
• 1782508-72-8

• Inchi： 1S/C10H13ClO2/c1-10(2,6-12)8-4-3-7(13)5-9(8)11/h3-5,12-13H,6H2,1-2H3
• InChI Key： KWVDNYRTNUQVDO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)(C)CO)O

Computed Properties

• Exact Mass: 200.0604073g/mol
• Monoisotopic Mass: 200.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-chloro-4-(1-hydroxy-2-methylpropan-2-yl)phenol

3-Chloro-4-(1-Hydroxy-2-Methylpropan-2-Yl)Phenol: A Comprehensive Overview

3-Chloro-4-(1-hydroxy-2-methylpropan-2-yl)phenol, also known by its CAS number CAS No. 1782508-72-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a phenolic group with a chlorinated substituent and a hydroxylated tertiary butyl group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 3-chloro-4-(1-hydroxy-2-methylpropan-2-yl)phenol involves a series of carefully designed reactions, often utilizing advanced catalytic systems to achieve high yields and selectivity. Recent studies have focused on optimizing the synthesis process, particularly in terms of reducing environmental impact and improving energy efficiency. For instance, researchers have explored the use of microwave-assisted synthesis and continuous-flow reactors to streamline the production of this compound.

One of the most promising applications of CAS No. 1782508-72-8 lies in its potential as a precursor for more complex organic molecules. Its phenolic group serves as an excellent nucleophile, enabling it to participate in a wide range of nucleophilic aromatic substitution reactions. This property has been exploited in the development of novel pharmaceutical agents, where the compound acts as an intermediate in the synthesis of bioactive molecules.

In addition to its role as an intermediate, 3-chloro-4-(1-hydroxy-2-methylpropan-2-yl)phenol has shown potential in the field of materials science. Its hydroxylated tertiary butyl group provides opportunities for polymerization and cross-linking reactions, making it a candidate for the development of high-performance polymers and composites. Recent research has demonstrated that polymers derived from this compound exhibit excellent thermal stability and mechanical properties, which could make them suitable for use in aerospace and automotive industries.

The unique electronic properties of CAS No. 1782508-72-8 also make it an attractive candidate for applications in electronics. Its ability to act as both an electron donor and acceptor under different conditions has led to its investigation as a component in organic semiconductors and light-emitting diodes (LEDs). Preliminary studies suggest that incorporating this compound into electronic devices could enhance their efficiency and stability.

From an environmental perspective, the development of sustainable methods for synthesizing and utilizing 3-chloro-4-(1-hydroxy-2-methylpropan-2-yphenol is a critical area of research. Scientists are exploring the use of biocatalysts and renewable feedstocks to reduce the environmental footprint associated with its production. Furthermore, efforts are being made to design processes that minimize waste generation and maximize atom economy.

In conclusion, CAS No. 1782508_7_7_8, or 3-chloro_4_(1_hydroxy_2_methylpropan_ _yphenol, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop innovative materials and technologies. As ongoing research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.